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Compound of Interest

Compound Name: Quinoxyfen-d4

Cat. No.: B12415389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Quinoxyfen-d4, a deuterated

analog of the fungicide Quinoxyfen. This document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

analytical methodologies, and biological mode of action.

Core Chemical Data
Quinoxyfen-d4, the isotopically labeled version of Quinoxyfen, serves as a crucial internal

standard for quantitative analytical studies. While a specific CAS number for Quinoxyfen-d4 is

not officially assigned and is often cited as "Not Available" (NA)[1], the CAS number for the

parent compound, Quinoxyfen, is 124495-18-7[2][3].

Table 1: Physicochemical Properties of Quinoxyfen-d4
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Property Value Source

Chemical Name
5,7-Dichloro-4-(4-

fluorophenoxy)quinoline-d4
[1]

Synonyms

5,7-dichloro-4-(2,3,5,6-

tetradeuterio-4-fluoro-

phenoxy)quinoline

[2]

Molecular Formula C₁₅H₄D₄Cl₂FNO

Molecular Weight 312.16 g/mol

Purity >95% (by HPLC)

Appearance

Off-white flocculent solid

(inferred from parent

compound)

Storage Temperature +4°C or 2-8°C

Synthesis Overview
The synthesis of the parent compound, Quinoxyfen, involves the reaction of 4,5,7-Trichloro

Quinoline with Sodium 4-hydroxyphenolate. The synthesis of Quinoxyfen-d4 would follow a

similar pathway, utilizing a deuterated 4-fluorophenol as a starting material.

Analytical Methodology
Quinoxyfen-d4 is primarily used as an internal standard in analytical methods for the detection

and quantification of Quinoxyfen in various matrices. A validated method for the analysis of

Quinoxyfen in grapes utilizes gas chromatography with mass selective detection (GC-MSD).

Table 2: Parameters for GC-MSD Analysis of Quinoxyfen
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Parameter Specification Source

Instrumentation

Gas Chromatography with

Mass Selective Detection (GC-

MSD)

Sample Preparation Similar to Method ERC95.26

Quantification Ion 237 amu

Confirmation Ion 272 amu

Fortification Levels 0.01 to 0.5 mg/kg

Average Recovery
94 ± 8% in raisins (0.01 to 0.1

mg/kg)

Experimental Workflow for Quinoxyfen Analysis

Sample Preparation GC-MSD Analysis Data Processing

Grape Sample Homogenization Solvent Extraction Solid Phase Extraction (SPE) Cleanup Concentration Spike with Quinoxyfen-d4 Gas Chromatography Separation Mass Selective Detection Quantification using Internal Standard Confirmation of Identity Final Report

Click to download full resolution via product page

Caption: General workflow for the analysis of Quinoxyfen using an internal standard.

Biological Activity and Signaling Pathway
Quinoxyfen is a protectant fungicide that is effective against powdery mildew diseases. Its

mode of action involves the disruption of signaling pathways in fungal spores. It is believed to

interfere with G-protein signaling and may also target serine esterase activity. This disruption

inhibits the germination of spores and the formation of appressoria, which are specialized

infection structures.

Proposed Signaling Pathway of Quinoxyfen Action
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Caption: Proposed mechanism of action of Quinoxyfen on fungal signaling pathways.

Safety Information
The parent compound, Quinoxyfen, may cause an allergic skin reaction and is very toxic to

aquatic life with long-lasting effects. Standard laboratory safety precautions, including the use

of personal protective equipment, should be followed when handling Quinoxyfen-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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